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Compound of Interest

Compound Name: SBC-115076

Cat. No.: B15616271 Get Quote

SBC-115076 Technical Support Center
Welcome to the technical support center for SBC-115076. This resource is designed to assist

researchers, scientists, and drug development professionals in successfully utilizing SBC-
115076 in their experiments. Here you will find answers to frequently asked questions and

troubleshooting guidance regarding its solubility in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility of SBC-115076 in common laboratory solvents?

A1: SBC-115076 is readily soluble in organic solvents like DMSO and dimethylformamide

(DMF) but is insoluble or sparingly soluble in water and ethanol[1][2][3]. For most in vitro

applications, it is recommended to first prepare a concentrated stock solution in DMSO.

Q2: I am seeing precipitation when I dilute my SBC-115076 DMSO stock solution into an

aqueous buffer. What should I do?

A2: Precipitation upon dilution into aqueous solutions is a common issue due to the low

aqueous solubility of SBC-115076. Here are some steps to troubleshoot this problem:

Lower the final concentration: The final concentration of SBC-115076 in your aqueous buffer

may be too high. Try diluting your stock solution further.

Increase the percentage of DMSO: A higher percentage of DMSO in the final solution can

help maintain solubility. However, be mindful of the DMSO tolerance of your specific cell line
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or experimental system.

Use a pre-warmed buffer: Gently warming your aqueous buffer before adding the DMSO

stock can sometimes improve solubility.

Vortex immediately after dilution: To ensure rapid and uniform mixing, vortex the solution

immediately after adding the DMSO stock to the aqueous buffer.

Prepare fresh solutions: Do not store diluted aqueous solutions of SBC-115076 for extended

periods. It is recommended to prepare them fresh for each experiment[4].

Q3: What is the maximum recommended concentration of SBC-115076 in a PBS buffer?

A3: For maximum solubility in aqueous buffers, SBC-115076 should first be dissolved in

DMSO. Using this method, a solubility of approximately 0.5 mg/mL can be achieved in a 1:1

solution of DMSO:PBS (pH 7.2)[4]. Storing this aqueous solution for more than one day is not

recommended[4].

Q4: How should I store SBC-115076?

A4:

Solid Powder: Store at -20°C for long-term stability (years)[2][5][6].

Stock Solutions in DMSO: Aliquot and store at -80°C for up to 2 years or at -20°C for up to 1

year[5]. Avoid repeated freeze-thaw cycles[1].

Quantitative Solubility Data
The following table summarizes the solubility of SBC-115076 in various solvents based on

available data.
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Solvent Concentration Method/Notes Source

DMSO
33 mg/mL (~62.54

mM)

Fresh DMSO is

recommended as

moisture can reduce

solubility.

[1]

50 mg/mL (~94.76

mM)

Achieved by warming

to 50°C and

ultrasonication.

[1]

≥ 100 mg/mL

(~189.53 mM)

Saturation unknown.

Hygroscopic DMSO

can impact solubility.

[5][7]

32 mg/mL at 25°C [6]

≥ 52.8 mg/mL [3][8]

~5 mg/mL [4]

Water Insoluble [1]

Ethanol Insoluble [1]

Dimethylformamide

(DMF)
~2 mg/mL [4]

1:1 DMSO:PBS (pH

7.2)
~0.5 mg/mL

Prepared by diluting a

DMSO stock solution.
[4]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL (~4.74

mM)

Clear solution for in

vivo use.
[5][7]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL (~4.74

mM)

Clear solution for in

vivo use.
[5][7]

10% DMSO, 90%

Corn Oil

≥ 2.5 mg/mL (~4.74

mM)

Clear solution for in

vivo use.
[5][7]
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Experimental Protocols
Preparation of SBC-115076 for In Vitro Cellular Assays
This protocol describes the preparation of a working solution of SBC-115076 for treating cells

in culture (e.g., HepG2 cells)[1][9].

Materials:

SBC-115076 powder

Anhydrous/fresh DMSO

Sterile cell culture medium (e.g., DMEM)

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Prepare a 10 mM DMSO Stock Solution:

Calculate the mass of SBC-115076 needed to prepare the desired volume of a 10 mM

stock solution (Molecular Weight: 527.61 g/mol ).

Weigh the SBC-115076 powder and add it to a sterile microcentrifuge tube.

Add the calculated volume of fresh DMSO to the tube.

Vortex thoroughly until the powder is completely dissolved. Gentle warming (up to 50°C)

and ultrasonication can be used to aid dissolution if necessary[1].

Prepare the Working Solution:

Aseptically dilute the 10 mM DMSO stock solution into pre-warmed cell culture medium to

achieve the desired final concentration for your experiment.
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Important: Add the DMSO stock to the culture medium and immediately vortex to ensure

rapid dispersion and minimize precipitation.

The final concentration of DMSO in the cell culture should be kept low (typically ≤ 0.5%) to

avoid solvent-induced cytotoxicity.

Cell Treatment:

Add the freshly prepared working solution to your cells and proceed with your

experimental incubation.
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Workflow for preparing SBC-115076 for in vitro experiments.
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Signaling Pathway
SBC-115076 is a potent inhibitor of proprotein convertase subtilisin/kexin type 9 (PCSK9).

PCSK9 is a key regulator of low-density lipoprotein receptor (LDLR) levels. By binding to LDLR

on the surface of hepatocytes, PCSK9 targets the receptor for lysosomal degradation. This

reduction in LDLR levels leads to decreased clearance of LDL-cholesterol (LDL-C) from the

bloodstream, resulting in higher plasma LDL-C levels. SBC-115076 acts by inhibiting the

interaction between PCSK9 and LDLR, thereby preventing LDLR degradation. This leads to

increased recycling of LDLR to the cell surface, enhanced LDL-C uptake by the liver, and

consequently, a reduction in plasma LDL-C levels[2][3].
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Mechanism of action of SBC-115076 in the PCSK9 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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